Cas no 898769-17-0 (4'-Cyano-3-(2,3-dimethylphenyl)propiophenone)

• Product name: 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone
• CAS No: 898769-17-0
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• MDL: MFCD03843616
• CID: 880312

4'-Cyano-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,3-dimethylphenyl)propanoyl]benzonitrile
• 4'-CYANO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone

• MDL： MFCD03843616
• Inchi： InChI=1S/C18H17NO/c1-13-4-3-5-16(14(13)2)10-11-18(20)17-8-6-15(12-19)7-9-17/h3-9H,10-11H2,1-2H3
• InChI Key： YMRDLHAICUXQHN-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=CC=C1)CCC(=O)C2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 263.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 40.86000
• LogP: 3.99058

4'-Cyano-3-(2,3-dimethylphenyl)propiophenone Security Information

4'-Cyano-3-(2,3-dimethylphenyl)propiophenone Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone

Research Brief on 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone (CAS: 898769-17-0): Recent Advances and Applications

4'-Cyano-3-(2,3-dimethylphenyl)propiophenone (CAS: 898769-17-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable applications of 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. These findings suggest that 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

In addition to its potential in oncology, this compound has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone derivatives significantly reduced the production of pro-inflammatory cytokines in vitro. The study further elucidated the molecular mechanism underlying this effect, linking it to the modulation of NF-κB signaling. These results open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

The synthetic routes for 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement is particularly important for industrial-scale manufacturing, as it addresses previous challenges related to yield and purity. The improved synthetic protocol is expected to facilitate broader research and development efforts involving this compound.

Despite these promising developments, challenges remain in the clinical translation of 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone-based therapeutics. Pharmacokinetic studies have indicated that further modifications may be required to enhance bioavailability and reduce off-target effects. Ongoing research is focused on structural optimization to improve drug-like properties while maintaining the desired biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4'-Cyano-3-(2,3-dimethylphenyl)propiophenone (CAS: 898769-17-0) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research will be essential to fully realize its therapeutic benefits and address existing limitations.